Cas no 93804-10-5 (2-Propenoic acid,isotridecyl ester)

• Product Name: 2-Propenoic acid,isotridecyl ester
• CAS No: 93804-10-5
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 805880
• PubChem ID: 11630244
• Update Time: 2025-04-19

2-Propenoic acid,isotridecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,isotridecyl ester
• 11-methyldodecyl prop-2-enoate
• isotridecyl acrylate
• EINECS 298-383-4
• 11-Methyldodecyl acrylate
• DTXSID30917859
• SCHEMBL7111058
• 93804-10-5

• Inchi： 1S/C16H30O2/c1-4-16(17)18-14-12-10-8-6-5-7-9-11-13-15(2)3/h4,15H,1,5-14H2,2-3H3
• InChI Key： NNQPQJLMERNWGN-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 254.224580195g/mol
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų